1,10:4,5-Diepoxy-7(11)-germacren-8-one: A Technical Guide to its Natural Source and Isolation
1,10:4,5-Diepoxy-7(11)-germacren-8-one: A Technical Guide to its Natural Source and Isolation
For Researchers, Scientists, and Drug Development Professionals
Introduction
1,10:4,5-Diepoxy-7(11)-germacren-8-one is a sesquiterpenoid belonging to the germacranolide class of natural products.[1] These compounds are of significant interest to the scientific community due to their diverse and complex chemical structures and a wide array of potential pharmacological activities. This technical guide provides a comprehensive overview of the known natural source of 1,10:4,5-Diepoxy-7(11)-germacren-8-one, and outlines a generalized experimental approach for its isolation, based on established methodologies for sesquiterpenoids.
Natural Source
The primary documented natural source of 1,10:4,5-Diepoxy-7(11)-germacren-8-one is the herb Isodon adenantha.[2][3][4] This plant belongs to the Lamiaceae family and is known to produce a variety of terpenoids. While the presence of 1,10:4,5-Diepoxy-7(11)-germacren-8-one in Isodon adenantha is consistently cited by chemical suppliers and in natural product databases, a detailed phytochemical investigation quantifying the yield of this specific compound from the plant material could not be retrieved from the currently available scientific literature.
Phytochemical studies on Isodon adenantha and other species within the Isodon genus have predominantly focused on the isolation and characterization of diterpenoids.[5][6][7][8][9] A variety of these compounds have been successfully isolated from Isodon adenantha, as detailed in the table below.
Phytochemical Composition of Isodon adenantha
| Compound Class | Specific Compounds Isolated from Isodon adenantha |
| Diterpenoids | Adenanthins B-L, Calcicolin B, Adenanthin, Weisiensin A, Nervosanin, Forrestin C |
| Sesquiterpenoids | 1,10:4,5-Diepoxy-7(11)-germacren-8-one |
Note: The quantitative yield of 1,10:4,5-Diepoxy-7(11)-germacren-8-one from Isodon adenantha is not specified in the reviewed literature.
Experimental Protocols: A General Approach for Isolation
While a specific protocol for the isolation of 1,10:4,5-Diepoxy-7(11)-germacren-8-one from Isodon adenantha is not available in the reviewed literature, a general methodology for the extraction and purification of sesquiterpenoids from plant material can be outlined. This protocol is based on common techniques used in natural product chemistry.
1. Plant Material Collection and Preparation:
-
The aerial parts of Isodon adenantha are collected, identified, and authenticated by a plant taxonomist.
-
The plant material is air-dried in the shade to prevent the degradation of thermolabile compounds.
-
The dried material is then ground into a coarse powder to increase the surface area for efficient extraction.
2. Extraction:
-
The powdered plant material is subjected to solvent extraction. Common solvents for sesquiterpenoids include methanol, ethanol, chloroform, or ethyl acetate.
-
Extraction can be performed by maceration (soaking at room temperature for an extended period) or by more efficient methods such as Soxhlet extraction or ultrasonic-assisted extraction.
-
The resulting crude extract is filtered and concentrated under reduced pressure using a rotary evaporator.
3. Fractionation:
-
The concentrated crude extract is typically subjected to liquid-liquid partitioning to separate compounds based on their polarity. A common scheme involves partitioning between a non-polar solvent (e.g., hexane) and a polar solvent (e.g., methanol/water).
-
The fraction containing the compounds of interest (in this case, the more polar fraction for oxygenated sesquiterpenoids) is then selected for further purification.
4. Chromatographic Purification:
-
Column Chromatography: The active fraction is subjected to column chromatography using a stationary phase such as silica (B1680970) gel or alumina. A gradient elution system with a mixture of non-polar and polar solvents (e.g., hexane (B92381) and ethyl acetate) is used to separate the compounds based on their affinity for the stationary phase.
-
Preparative Thin-Layer Chromatography (pTLC): Further purification of the fractions obtained from column chromatography can be achieved using pTLC.
-
High-Performance Liquid Chromatography (HPLC): For final purification to obtain the pure compound, preparative or semi-preparative HPLC is often employed. A reversed-phase column (e.g., C18) with a mobile phase such as methanol/water or acetonitrile/water is commonly used.
5. Structure Elucidation:
-
The structure of the isolated pure compound is determined using various spectroscopic techniques, including:
-
Nuclear Magnetic Resonance (NMR): 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy are crucial for determining the carbon-hydrogen framework of the molecule.
-
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular formula.
-
Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.
-
Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify any chromophores.
-
Visualizations
The following diagrams illustrate a generalized workflow for natural product isolation and a conceptual representation of the biosynthetic origin of germacranolides.
Caption: Generalized workflow for the isolation of a natural product.
Caption: Simplified biosynthetic pathway leading to germacranolides.
Conclusion
References
- 1. Germacranolide - Wikipedia [en.wikipedia.org]
- 2. medchemexpress.com [medchemexpress.com]
- 3. 1,10:4,5-Diepoxy-7(11)-germacren-8-one | 32179-18-3 [chemicalbook.com]
- 4. medchemexpress.com [medchemexpress.com]
- 5. Diterpenoids from Isodon adenantha - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. scholars.hkbu.edu.hk [scholars.hkbu.edu.hk]
- 8. Diterpenoids from Isodon species: an update - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
- 9. Diterpenoids from Isodon species and their biological activities - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
